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Compound of Interest

Compound Name:
2-Isopropyl-3-methoxypyrazine-

13C3

Cat. No.: B12369076 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 2-Isopropyl-3-
methoxypyrazine-13C3. This information is critical for ensuring the safety of laboratory

personnel and the integrity of research. While a specific Safety Data Sheet (SDS) for the 13C3

isotopically labeled version is not readily available, the following guidance is based on the

known hazards of the parent compound, 2-Isopropyl-3-methoxypyrazine, and related pyrazine

derivatives.

Emergency Overview: 2-Isopropyl-3-methoxypyrazine is a clear, colorless liquid.[1] It is

considered hazardous and may cause eye, skin, and respiratory tract irritation.[1][2][3]

Ingestion may lead to gastrointestinal irritation.[1] It is crucial to handle this compound with

care in a well-ventilated area and with appropriate personal protective equipment.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against accidental exposure. The following table

summarizes the required PPE for handling 2-Isopropyl-3-methoxypyrazine-13C3.
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Protection Type Specification Rationale

Eye and Face

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations.[1] A

face shield may be necessary

for splash hazards.

Protects against splashes and

fumes that can cause eye

irritation or damage.[1][4]

Hand

Appropriate protective gloves

(e.g., nitrile or neoprene).

Regularly inspect gloves for

any signs of degradation.[5][6]

Provides a barrier against skin

contact, which can lead to

irritation and dermatitis.[1]

Respiratory

Use only in a well-ventilated

area.[1] A NIOSH-approved

respirator may be required if

handling outside a certified

chemical fume hood or if

ventilation is inadequate.[5][7]

Protects the respiratory tract

from irritating vapors.[1]

Body

A flame-resistant lab coat, long

pants, and closed-toe shoes.

[5]

Minimizes skin exposure to

accidental spills.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict handling protocol is essential for minimizing risk.

Preparation:

Always handle 2-Isopropyl-3-methoxypyrazine-13C3 in a well-ventilated chemical fume

hood.[5][8]

Ensure an emergency eyewash station and safety shower are readily accessible.[5]

Have all necessary reagents, equipment, and labeled waste containers prepared and

within reach inside the fume hood.[5]
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Handling:

Wash hands thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Use a spark-proof tool and keep the compound away from heat, sparks, and open flames.

[1]

Keep the container tightly closed when not in use.[1]

In Case of Exposure:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.[1]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[1]

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

Disposal Plan
All waste containing 2-Isopropyl-3-methoxypyrazine-13C3 must be treated as hazardous

waste.

Segregation and Collection:

Collect all waste, including contaminated materials like gloves, paper towels, and pipette

tips, in a designated and clearly labeled hazardous waste container.[8]

The container must be leak-proof and kept securely sealed when not in use.[8]
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Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "2-Isopropyl-3-methoxypyrazine-13C3".[6][8]

Include the primary hazards (e.g., "Irritant").[8]

Storage:

Store the hazardous waste container in a designated satellite accumulation area away

from incompatible materials.[5][8]

Disposal:

Arrange for the disposal of the hazardous waste through your institution's certified waste

management provider.[5] Do not dispose of this chemical down the drain or in regular

trash.[6][8]

Experimental Workflow
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Workflow for Handling 2-Isopropyl-3-methoxypyrazine-13C3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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